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Compound of Interest

3-Hydroxy-1,8-naphthalic
Compound Name:
anhydride

cat. No.: B1297653

This document provides immediate safety, handling, and disposal protocols for researchers,
scientists, and drug development professionals working with 3-Hydroxy-1,8-naphthalic
anhydride. Adherence to these guidelines is critical for ensuring a safe laboratory
environment.

Hazard Identification and Personal Protective Equipment
(PPE)

3-Hydroxy-1,8-naphthalic anhydride is classified as a hazardous substance. It is known to
cause skin and serious eye irritation.[1] Proper personal protective equipment is the first line of
defense against exposure.

Summary of Required Personal Protective Equipment
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Protection Type

Specification

Rationale

Eye Protection

Safety glasses with side-
shields or chemical safety
goggles.[1] A face shield may
be necessary in situations with
a higher risk of splashing or

dust generation.[1]

Protects against airborne
particles and direct contact
that can cause serious eye

irritation.[1]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile) and a lab coat or

other protective clothing.[1][2]

Prevents skin contact which

can lead to irritation.[1]

Respiratory Protection

A NIOSH-approved dust
respirator should be used,
especially when handling the
powder and if ventilation is

inadequate.[1]

Minimizes the risk of inhaling
the powder, which may cause

respiratory tract irritation.

Quantitative Safety Data

Quantitative safety data for 3-Hydroxy-1,8-naphthalic anhydride is not readily available. The

following data is for the closely related compound, 1,8-naphthalic anhydride, and should be

used as a conservative reference.

Data Point Value Compound
3-Hydroxy-1,8-naphthalic
Molecular Formula C12HeO4 ]
anhydride[3]
] 3-Hydroxy-1,8-naphthalic
Molecular Weight 214.17 g/mol

anhydride[3]

Oral LD50 (Rat)

9600 - 12340 mg/kg

1,8-Naphthalic anhydride[4]

Dermal LD50 (Rabbit)

> 2025 mg/kg

1,8-Naphthalic anhydride[4]

Operational Plan: Safe Handling Protocol
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Following a systematic procedure for handling 3-Hydroxy-1,8-naphthalic anhydride is crucial

to minimize risk.

Experimental Workflow for Safe Handling

Preparation Steps Handling Procedure Post-Handling Actions Waste Disposal

Don appropriate PPE Weigh the required amount in the fume hood Decontaminate work surfaces Collect waste in a labeled, sealed container

Preparation

Proceed when ready

\4 Y \ 4

Handling Ensure fume hood is operational Avoid generating dust

Experiment complete

Y

Post-Handling

A\ A\

Remove and dispose of PPE correctly Dispose of as hazardous chemical waste

Y Y Y

| Wash hands thoroughly

Keep the container tightly closed when not in use

Prepare all necessary equipment

Decontamination complete

y

Disposal

Click to download full resolution via product page
Caption: Workflow for Handling 3-Hydroxy-1,8-naphthalic Anhydride.

Step-by-Step Handling Procedure

e Preparation:

o Before handling, ensure you are wearing the appropriate PPE as detailed in the table

above.
o Work in a well-ventilated area, preferably a chemical fume hood.[1]

o Ensure an eyewash station and safety shower are readily accessible.[5]
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o Have all necessary equipment and reagents prepared to minimize the duration of
handling.

e Handling:

o

When weighing or transferring the solid, do so carefully to avoid the formation of dust.[5]

[e]

Keep the container of 3-Hydroxy-1,8-naphthalic anhydride tightly closed when not in
use.[1][2]

[e]

Avoid contact with skin, eyes, and clothing.[2]

o

Do not eat, drink, or smoke in the handling area.
¢ In Case of Exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.

[1][5]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. If skin irritation occurs, seek medical advice.[1][5]

o Inhalation: Move the individual to fresh air. If they feel unwell, call a poison center or
doctor.[5]

o Ingestion: Rinse the mouth with water and seek medical attention.[5]

Disposal Plan

Proper disposal of 3-Hydroxy-1,8-naphthalic anhydride and any contaminated materials is
essential to prevent environmental contamination and ensure regulatory compliance.

Logical Flow for Waste Disposal
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Collect Waste

:

Label Container

:

Store Securely

:

Dispose via Approved Vendor

End: Disposal Complete

Click to download full resolution via product page

Caption: Waste Disposal Workflow.

Disposal Procedure

o Waste Collection:

o Collect all waste material, including unused 3-Hydroxy-1,8-naphthalic anhydride and
any contaminated disposable PPE (gloves, etc.), in a designated and compatible waste
container.

o The container must be sealable and appropriately labeled as hazardous waste.

e Labeling and Storage:
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o Clearly label the waste container with the chemical name ("3-Hydroxy-1,8-naphthalic
anhydride waste") and the appropriate hazard symbols.

o Store the sealed waste container in a designated, well-ventilated, and secure area away
from incompatible materials.

e Final Disposal:

o Dispose of the chemical waste through an approved hazardous waste disposal company.

[2](5]

o Always follow all local, state, and federal regulations for hazardous waste disposal. Do not
dispose of this chemical down the drain.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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